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Compound of Interest

Compound Name: Erastin

Cat. No.: B1684096 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work is

intrinsically linked to the safety of your laboratory environment. Handling potent, research-

grade compounds like Erastin, a pioneering inducer of ferroptosis, demands rigorous

adherence to safety and disposal protocols. This guide provides essential, step-by-step

logistical information to ensure the safe handling and disposal of Erastin, reinforcing our

commitment to being your trusted partner in laboratory safety and chemical management.

Immediate Safety and Handling Precautions
Erastin is classified as a hazardous substance, primarily due to its acute oral toxicity.[1][2][3]

While some suppliers may provide differing classifications, it is imperative to handle Erastin
with the highest degree of caution.[4]

Personal Protective Equipment (PPE): Always handle Erastin in a designated area, such as a

certified chemical fume hood. The following PPE is mandatory:

Gloves: Nitrile gloves should be worn. For any extensive handling, consider double-gloving.

Eye Protection: Chemical safety goggles are required to protect from dust particles.

Lab Coat: A standard lab coat should be worn to protect skin and clothing.

Safe Handling Advice:

Avoid contact with skin, eyes, and clothing.[1]
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Do not breathe in dust.[1]

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where Erastin is handled or stored.[1][2]

Store the compound locked up, in a tightly closed container in a dry, well-ventilated place.[1]

[2][4]

Chemical and Hazard Profile
For quick reference, the key quantitative data for Erastin is summarized below. Understanding

these properties is the first step in safe handling and disposal planning.

Property Value Citation(s)

Chemical Name

2-[1-[4-[2-(4-

chlorophenoxy)acetyl]-1-

piperazinyl]ethyl]-3-(2-

ethoxyphenyl)-4(3H)-

Quinazolinone

[5][6]

Molecular Formula C₃₀H₃₁ClN₄O₄ [4][5]

Molecular Weight 547.04 g/mol [4][5]

CAS Number 571203-78-6 [2][5]

Appearance Solid, Crystalline [2][3]

Primary Hazard
Acute Toxicity - Oral (Category

3), Toxic if swallowed
[1][2]

Other Potential Hazards
Toxic in contact with skin, Toxic

if inhaled
[3]

**Operational Plans: Disposal and Decontamination
The cardinal rule for Erastin disposal is that it must not be discarded down the drain or in

regular laboratory trash.[4] All Erastin waste is considered hazardous and must be disposed of
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through an approved waste disposal plant or a licensed hazardous waste contractor.[1][3]

Step-by-Step Erastin Waste Disposal Protocol
This protocol covers the disposal of pure Erastin, contaminated labware, and solutions.

Segregation of Waste:

Designate a specific, clearly labeled hazardous waste container for all Erastin-

contaminated materials.

Solid Waste: This includes contaminated gloves, pipette tips, weigh boats, and paper

towels. Collect these items in a durable, sealable plastic bag or a designated solid waste

container.

Liquid Waste: Collect aqueous solutions containing Erastin in a sealed, non-reactive (e.g.,

glass or polyethylene) waste container. Do not mix with other chemical waste unless

approved by your institution's Environmental Health and Safety (EHS) office.

"Sharps" Waste: Contaminated needles or other sharps must be placed in a designated

sharps container.

Packaging and Labeling:

Ensure all waste containers are sealed tightly to prevent leaks or spills.

Label every container clearly with "Hazardous Waste," "Erastin," and the appropriate

hazard pictogram (e.g., skull and crossbones for acute toxicity).[2] The label should also

include the date and the name of the generating laboratory/researcher.

Storage Pending Disposal:

Store the sealed and labeled waste containers in a designated, secure secondary

containment area.

This storage area should be away from incompatible materials, such as strong oxidizing

agents.[1]
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Arranging for Disposal:

Contact your institution's EHS office or your contracted hazardous waste disposal service

to schedule a pickup.

Provide them with a full inventory of the waste being collected. Never leave hazardous

waste unattended in hallways or loading docks.
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A logical workflow for the proper disposal of Erastin waste.
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Experimental Protocol: Small-Scale Spill
Decontamination
This protocol details the methodology for cleaning a small spill of solid Erastin powder (<100

mg) within a chemical fume hood.

Immediate Response:

Ensure the fume hood sash is at the appropriate height.

Alert others in the immediate area.

Ensure you are wearing the correct PPE (double gloves, lab coat, safety goggles).

Decontamination Procedure:

Gently cover the spill with absorbent paper towels to prevent the powder from becoming

airborne.

Carefully wet the paper towels with a 70% ethanol solution to dampen the powder. Do not

pour liquid directly onto the spill.

Wipe the spill area from the outside inwards, using fresh paper towels for each wipe.

Place all used cleaning materials into the designated solid hazardous waste container for

Erastin.

Final Cleaning:

Clean the spill surface with a detergent solution, followed by a rinse with clean water.

Dispose of these cleaning materials as hazardous waste as well.

Documentation:

Record the spill and the cleanup procedure in your laboratory notebook. Report the

incident to your lab supervisor and EHS office as required by your institution's policies.
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Mechanism of Action: Erastin-Induced Ferroptosis
Erastin triggers a unique form of iron-dependent, non-apoptotic cell death known as

ferroptosis.[7] Its mechanism primarily involves the inhibition of the System Xc⁻

cystine/glutamate antiporter, which sets off a cascade of oxidative stress that is lethal to certain

cells, particularly specific types of cancer cells.[6][7]
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Signaling pathway of Erastin-induced ferroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684096?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

